Cas no 1621506-45-3 (methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate
• CAS No: 1621506-45-3
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 6073109
• PubChem ID: 123527574
• Update Time: 2025-05-27

methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate
• Benzenepropanoic acid, 2,4-dichloro-β-hydroxy-, methyl ester
• 1621506-45-3
• EN300-1984685

• Inchi： 1S/C10H10Cl2O3/c1-15-10(14)5-9(13)7-3-2-6(11)4-8(7)12/h2-4,9,13H,5H2,1H3
• InChI Key： FNVQDTROGWTBIU-UHFFFAOYSA-N
• SMILES： C1(C(O)CC(OC)=O)=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 248.0006996g/mol
• Monoisotopic Mass: 248.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 367.0±37.0 °C(Predicted)
• pka: 12.31±0.20(Predicted)

Additional information on methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate (CAS No. 1621506-45-3)

Methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate (CAS No. 1621506-45-3) is a specialized organic compound widely recognized for its unique structural properties and potential applications in pharmaceutical and agrochemical research. This ester derivative, featuring a 2,4-dichlorophenyl moiety and a hydroxypropanoate group, has garnered significant attention due to its versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate" or "applications of CAS 1621506-45-3," reflecting its growing relevance in modern science.

The compound's molecular structure, characterized by the presence of dichlorophenyl and hydroxypropanoate functional groups, makes it a valuable intermediate in the development of bioactive molecules. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such compounds, as they often serve as building blocks for environmentally friendly processes. Queries like "eco-friendly synthesis of methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate" are increasingly common, aligning with global efforts to reduce chemical waste and energy consumption.

In pharmaceutical research, methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate is explored for its potential role in drug design, particularly in the development of anti-inflammatory and antimicrobial agents. Its structural features allow for modifications that can enhance bioactivity and selectivity. Searches related to "pharmaceutical uses of CAS 1621506-45-3" or "mechanism of action of methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate" indicate a strong interest in its therapeutic potential. Additionally, its application in agrochemical formulations, such as pesticides or herbicides, is another area of active investigation, driven by the demand for safer and more efficient crop protection solutions.

From a technical perspective, the compound's physical and chemical properties, including solubility, stability, and reactivity, are critical for its practical use. Analytical techniques like NMR spectroscopy and mass spectrometry are often employed to characterize methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate, ensuring purity and consistency in research settings. Keywords such as "analytical methods for CAS 1621506-45-3" or "spectroscopic data of methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate" are frequently encountered in scientific literature and online searches.

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In conclusion, methyl 3-(2,4-dichlorophenyl)-3-hydroxypropanoate (CAS No. 1621506-45-3) represents a multifaceted compound with significant potential across various scientific disciplines. Its structural uniqueness, combined with its applicability in pharmaceutical, agrochemical, and material science fields, makes it a subject of ongoing research and innovation. As the scientific community continues to explore its properties and applications, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.